Tert-butyl 5-(2-chloropyrimidine-5-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate

• IUPAC Name: tert-butyl 5-(2-chloropyrimidine-5-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• InChI: InChI=1S/C16H21ClN4O3/c1-16(2,3)24-15(23)21-9-11-4-5-12(21)8-20(11)13(22)10-6-18-14(17)19-7-10/h6-7,11-12H,4-5,8-9H2,1-3H3
• InChI Key: KTBYVNLMQUXFOP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCC1CN2C(=O)C3=CN=C(N=C3)Cl
• Molecular Formula: C16H21ClN4O3
• Molecular Weight: 352.81 g/mol
• CAS No.: 2408969-64-0

Description

The compound is a derivative of azabicyclo[2.2.2]octane, which is a type of bicyclic organic compound. It has a pyrimidine ring, which is a type of aromatic heterocyclic compound, attached to the azabicyclo[2.2.2]octane structure.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The azabicyclo[2.2.2]octane core would provide a rigid, bicyclic structure, while the pyrimidine ring would add additional complexity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrimidine ring and the carbonyl groups. Pyrimidines are known to participate in a variety of chemical reactions.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, reactivity, and potential applications. For example, it could be interesting to investigate its potential use in the design and synthesis of new pharmaceutical compounds.